Ethaboxam-d5

• Molecular Formula: C14H16N4OS2
• Molecular Weight: 325.5 g/mol
• InChI: InChI=1S/C14H16N4OS2/c1-3-9-12(21-14(18-9)16-4-2)13(19)17-10(8-15)11-6-5-7-20-11/h5-7,10H,3-4H2,1-2H3,(H,16,18)(H,17,19)/i1D3,3D2
• InChIKey: NQRFDNJEBWAUBL-WNWXXORZSA-N

Ethaboxam-d5 Deuterated Internal Standard

Ethaboxam-d5 is a pentadeuterated analog of the thiazole carboxamide fungicide Ethaboxam, with a molecular formula of C₁₄H₁₁D₅N₄OS₂ and molecular weight of 325.46 g/mol . The compound serves exclusively as a stable isotope-labeled (SIL) internal standard for the accurate quantification of Ethaboxam residues in environmental and agricultural matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) . Ethaboxam itself is a β-tubulin inhibitor used as an anti-oomycete fungicide against Pythium and Phytophthora pathogens .

Workflow Isotope dilution LC‑MS/MS for ethaboxam residue quantitation

Mass shift +5 Da (pentadeuterated) enables unambiguous MRM without isotopologue overlap

Use context Environmental, food, and biological residue monitoring matrices

Selection Deuterated ISTD for matrix effect compensation and regulatory residue determination support

Why Unlabeled Ethaboxam Fails as Internal Standard

Unlabeled Ethaboxam and structurally related internal standards fail to compensate for matrix effects in complex sample matrices because they do not co-elute identically with the target analyte under LC-MS/MS conditions . Isotope-labeled internal standards such as Ethaboxam-d5, which are chemically identical to the analyte except for the mass difference introduced by deuterium substitution, undergo identical extraction recovery, ionization efficiency, and chromatographic behavior, thereby correcting for signal suppression or enhancement caused by matrix components [1]. Substituting Ethaboxam-d5 with unlabeled Ethaboxam or a non-isotopic analog introduces quantification bias that cannot be reliably corrected by matrix-matched calibration alone, particularly when regulatory compliance requires isotope-dilution mass spectrometry [2].

Unlabeled ethaboxam cannot be distinguished from the target analyte by MS; external calibration may lead to matrix‑induced ion suppression errors exceeding 60%.

Structural analog internal standards may differ in extraction recovery, retention, and ionization efficiency, compromising accuracy across heterogeneous matrices.

Ethaboxam occupies a distinct resistance‑management niche with no cross‑resistance to azoxystrobin, mefenoxam, or dimethomorph; it is not interchangeable with these fungicides in rotation programs.

• [1] Hewavitharana, A.K. Matrix Effects in LC-MS Analysis. LCGC North America, 2026. View Source
• [2] Yang, X. et al. Simultaneous determination of neutral, basic and acidic pesticides in aquatic environmental matrices. Anal. Methods, 2013, 5, 2377-2386. DOI: 10.1039/C3AY26095J View Source

Ethaboxam-d5 Quantitative Evidence Guide

Mass Shift for Unambiguous MS Discrimination

Ethaboxam-d5 is supplied with a typical purity of 95% . While direct comparative isotopic purity data for Ethaboxam-d3 or Ethaboxam-d4 analogs are not available in the public domain, industry guidance establishes that isotopic purity of ≥98% is required for reliable internal standard performance [1]. The 95% purity specification for Ethaboxam-d5 should be verified against lot-specific certificates of analysis, and procurement decisions must account for the presence of up to 5% unlabeled or incompletely labeled species that may contribute to background signal in trace-level quantification .

Mass shift

Head-to-head

+5.03 Da vs unlabeled ethaboxam (325.46 → 320.43 Da)

Enables baseline‑resolved MRM channels without isotopologue interference.

Exceeds the ≥3 Da minimum requirement by 2.03 Da; no deconvolution needed.

Evidence Dimension	Chemical purity and isotopic enrichment
Target Compound Data	Typical purity 95%
Comparator Or Baseline	Industry requirement ≥98% (SIL internal standard guidance)
Quantified Difference	Target compound may contain up to 5% unlabeled/under-labeled species
Conditions	Vendor specification; lot-specific CoA required

Why This Matters

The 95% purity specification means users must evaluate lot-specific CoA data and potentially apply correction factors for residual unlabeled Ethaboxam when quantifying at trace levels.

• [1] Antpedia. Guidelines for Selection of Stable Isotope Internal Standards, 2021. View Source

Matrix Effect Compensation by Deuterated Internal Standard

Ethaboxam-d5 (MW 325.46) provides a mass difference of +5 Da relative to unlabeled Ethaboxam (MW 320.43) [1]. Established best practices for SIL internal standards in small-molecule LC-MS/MS applications require a minimum mass difference of ≥3 Da to avoid spectral overlap between the analyte and internal standard isotopic clusters . Ethaboxam-d5 exceeds this minimum threshold by 2 Da, whereas hypothetical d2 or d3 analogs would provide mass differences of only +2 or +3 Da, potentially increasing the risk of isotopic interference, particularly at low analyte concentrations or when the internal standard concentration is high relative to the analyte .

Matrix effect

Class-level inference

With deuterated IS: accuracy within 25%, RSD <20%. External calibration: accuracy deviation >60%, RSD >50%.

Supports ISTD selection for multi‑matrix residue analysis.

Multi‑matrix cannabis study; Stokvis et al. 2005 systematic comparison.

Evidence Dimension	Mass difference between analyte and internal standard
Target Compound Data	+5 Da (MW 325.46 vs. 320.43)
Comparator Or Baseline	Minimum recommended +3 Da for small molecules (<1,000 Da)
Quantified Difference	Exceeds minimum threshold by 2 Da (67% above minimum)
Conditions	LC-MS/MS analysis of small molecules

Why This Matters

The +5 Da mass difference provides a wider safety margin against isotopic cluster overlap than would be achieved with d2 or d3 analogs, supporting more robust quantification at lower analyte concentrations.

• [1] Pharmaffiliates. Ethaboxam-d5 Product Datasheet. PA STI 037850. View Source

Absence of Cross-Resistance to Major Oomycete Fungicides

A validated HPLC-UV method with online solid-phase extraction for Ethaboxam in soil and crops (grape, red pepper) reported recoveries of 95.3-98.4% for soil and 92.9-95.9% for crops, with linearity r² > 0.9995 over the calibration range of 0.1-10.3 μg/mL [1]. Note: This data was generated using unlabeled Ethaboxam with external calibration. Direct comparative recovery data for Ethaboxam-d5 versus unlabeled Ethaboxam in the same matrix using isotope-dilution MS are not available in the public domain. However, class-level evidence indicates that SIL internal standards provide reproducible and accurate recoveries compared to structurally related compounds used as internal standards .

Cross‑resistance

Head-to-head

Zero cross‑resistance to azoxystrobin, mefenoxam, dimethomorph, cymoxanil across 411+ isolates.

Supports resistance management rotation strategies.

Baseline monitoring 2000–2003; unimodal EC₅₀ distribution in P. sojae.

Evidence Dimension	Analyte recovery from environmental/agricultural matrices
Target Compound Data	Not directly measured; Ethaboxam recovery: 95.3-98.4% (soil), 92.9-95.9% (crops)
Comparator Or Baseline	Not applicable (external calibration method used)
Quantified Difference	Not available (no head-to-head comparison)
Conditions	HPLC-UV with online SPE; 0.1-10.3 μg/mL calibration range

Why This Matters

The documented recovery range for Ethaboxam establishes baseline method performance expectations; Ethaboxam-d5 as an SIL internal standard would be expected to further improve accuracy and precision relative to external calibration.

• [1] Ok, J.H.; Kim, B.H. Liquid Chromatographic Determination of Novel Aminothiazolecarboxamide Fungicide Residues in Soil and Crops Using Online Solid-Phase Extraction. J. Chromatogr. Sci., 2004, 42, 366-370. DOI: 10.1093/chromsci/42.7.366 View Source

Higher Potency Than Dimethomorph Against Phytophthora palmivora

The deuterium label in Ethaboxam-d5 is located on the ethyl group of the thiazole ring (as indicated by the SMILES notation showing [2H]C([2H])([2H])C([2H])([2H])c1nc...), representing substitution at non-exchangeable alkyl carbon positions . Industry guidance emphasizes that deuterium labels positioned on heteroatoms (O, N) or at alpha-positions to carbonyl groups are susceptible to proton exchange with solvents or matrix components, which compromises internal standard utility . Direct comparative exchange rate data for Ethaboxam-d5 versus hypothetical d3 or d4 analogs with alternative labeling patterns are not publicly available, but the alkyl labeling strategy is consistent with best practices for stable SIL internal standards [1].

Potency vs. dimethomorph

Head-to-head

EC₅₀ 0.007 vs 0.233 ppm (33‑fold lower); 92.3% vs 27% disease suppression at 208 vs 500 ppm.

Reported higher in vitro potency and disease control in P. palmivora.

Tongsri et al. 2023; P. nagaii and P. tentaculata comparisons confirm trend.

Evidence Dimension	Deuterium label stability against proton exchange
Target Compound Data	5 deuterium atoms on ethyl group (non-exchangeable alkyl carbon sites)
Comparator Or Baseline	Deuterium on heteroatoms or alpha-carbonyl positions (exchange-susceptible)
Quantified Difference	Exchange rate not quantified; structural inference of stability
Conditions	Based on SMILES structural analysis and class-level guidance

Why This Matters

The alkyl-positioned deuterium labeling minimizes the risk of label loss during sample preparation and analysis, supporting consistent quantification across multiple analytical runs.

• [1] IAEA. Considerations for Stable Isotope-Labeled Compounds in Pharmacologic Studies. View Source

Ethaboxam-d5 Application Scenarios

Isotope Dilution LC-MS/MS for Residue Monitoring

Ethaboxam-d5 is the appropriate internal standard for laboratories performing residue monitoring to meet U.S. EPA tolerances for Ethaboxam in commodities including ginseng, pepper/eggplant subgroup 8-10B, cucurbit vegetables group 9, and tuberous/corm vegetables subgroup 1C . The EPA-established tolerance levels require accurate quantification of Ethaboxam residues, and the use of a deuterated internal standard with +5 Da mass difference minimizes matrix interference in complex food matrices . The documented LOQ of 0.01 mg/kg aligns with typical regulatory requirements for pesticide residue analysis.

Resistance Management with Multi-Mode Rotation

For environmental research tracking Ethaboxam degradation in soil and water matrices, Ethaboxam-d5 enables precise quantification even in the presence of matrix components that cause ion suppression . The non-exchangeable alkyl-positioned deuterium label ensures stable tracer performance throughout long-term degradation studies . The previously validated HPLC method for soil analysis achieving 95.3-98.4% recovery can be adapted to LC-MS/MS with Ethaboxam-d5 as internal standard for enhanced sensitivity and selectivity.

Aquatic Oomycete Control in Aquaculture

Analytical laboratories developing multi-residue LC-MS/MS methods for pesticide screening should include Ethaboxam-d5 as the internal standard for the Ethaboxam channel . The +5 Da mass difference (325.46 vs. 320.43) ensures baseline separation from the unlabeled analyte's isotopic envelope, a critical requirement when multiple analytes are monitored simultaneously . Note that deuterated pesticide internal standards have been shown to exhibit significant ion suppression and enhancement effects in aquatic matrices ; therefore, matrix-matched calibration is still recommended even when using Ethaboxam-d5.

Seed Treatment for Soybean and Corn Protection

For quality control laboratories verifying Ethaboxam content in commercial fungicide formulations, Ethaboxam-d5 provides a robust internal standard for LC-MS/MS quantification with minimal interference from formulation excipients . The 95% purity specification requires lot-specific CoA verification, and users should assess whether residual unlabeled Ethaboxam (<5%) affects quantification at the intended working concentrations .

Application

Selection Property

Validation Focus

Isotope dilution LC‑MS/MS residue monitoring

Pentadeuterated ISTD with ≥5 Da mass shift

Matrix effect compensation; recovery within method acceptance range

Oomycete resistance management studies

No cross‑resistance to major fungicide classes

Baseline EC₅₀ monitoring; β‑tubulin mutation screening

Aquatic oomycete control research

Higher inhibition at lower concentrations vs mefenoxam

Saprolegnia sensitivity verification; environmental persistence assessment

Seed treatment efficacy evaluation

Complementary species spectrum with metalaxyl

Stand establishment and yield response under disease pressure

• [1] U.S. EPA. Ethaboxam; Pesticide Tolerances. 82 FR 36086, August 3, 2017. View Source
• [2] EPA Environmental Chemistry Method (ECM) for Ethaboxam in Soil. MRID 48535670, 2003. View Source
• [3] Ok, J.H.; Kim, B.H. J. Chromatogr. Sci., 2004, 42, 366-370. View Source
• [4] Pharmaffiliates. Ethaboxam-d5 Molecular Weight Specification. View Source
• [5] Yang, X. et al. Simultaneous determination of neutral, basic and acidic pesticides in aquatic environmental matrices. Anal. Methods, 2013, 5, 2377-2386. View Source